Cas no 2172520-14-6 (3-oxo-7-(trifluoromethyl)-2-oxaspiro4.5decan-1-ylmethanesulfonyl chloride)

• Product Name: 3-oxo-7-(trifluoromethyl)-2-oxaspiro4.5decan-1-ylmethanesulfonyl chloride
• CAS No: 2172520-14-6
• MF: C₁₁H₁₄ClF₃O₄S
• MW: 334.73967218399
• CID: 6331273
• PubChem ID: 165501715
• Update Time: 2025-07-22

3-oxo-7-(trifluoromethyl)-2-oxaspiro4.5decan-1-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-oxo-7-(trifluoromethyl)-2-oxaspiro4.5decan-1-ylmethanesulfonyl chloride
• [3-oxo-7-(trifluoromethyl)-2-oxaspiro[4.5]decan-1-yl]methanesulfonyl chloride
• EN300-1479135
• 2172520-14-6

• Inchi： 1S/C11H14ClF3O4S/c12-20(17,18)6-8-10(5-9(16)19-8)3-1-2-7(4-10)11(13,14)15/h7-8H,1-6H2
• InChI Key： SADNBMPPOFGMHI-UHFFFAOYSA-N
• SMILES： ClS(CC1C2(CC(=O)O1)CCCC(C(F)(F)F)C2)(=O)=O

Computed Properties

• Exact Mass: 334.0253423g/mol
• Monoisotopic Mass: 334.0253423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 68.8Ų

Additional information on 3-oxo-7-(trifluoromethyl)-2-oxaspiro4.5decan-1-ylmethanesulfonyl chloride

Comprehensive Analysis of 3-oxo-7-(trifluoromethyl)-2-oxaspiro4.5decan-1-ylmethanesulfonyl chloride (CAS No. 2172520-14-6)

The compound 3-oxo-7-(trifluoromethyl)-2-oxaspiro4.5decan-1-ylmethanesulfonyl chloride (CAS No. 2172520-14-6) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique spirocyclic structure and trifluoromethyl group make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly focusing on this compound due to its role in developing novel enzyme inhibitors and catalysts, aligning with the growing demand for sustainable chemistry solutions.

In recent years, the scientific community has shown heightened interest in sulfonyl chloride derivatives, particularly for their applications in drug discovery and material science. The presence of the methanesulfonyl chloride moiety in this compound enhances its reactivity, enabling efficient coupling reactions. This property is critical for designing targeted therapeutics, a hot topic in precision medicine. Additionally, the trifluoromethyl group contributes to improved metabolic stability, a key consideration in modern pharmacokinetic optimization.

The spirocyclic framework of this compound is another area of intense study. Spirocycles are known for their three-dimensional complexity, which often translates to higher binding affinity in biological systems. This structural feature is particularly relevant in the context of fragment-based drug design, a trending approach in medicinal chemistry. The compound’s oxaspiro4.5decane core also offers steric hindrance, which can be leveraged to modulate selectivity in molecular interactions.

From a synthetic perspective, 3-oxo-7-(trifluoromethyl)-2-oxaspiro4.5decan-1-ylmethanesulfonyl chloride poses intriguing challenges and opportunities. Its preparation often involves multi-step sequences, including ring-closing metathesis and sulfonylation, which are areas of active research in organic chemistry. The compound’s CAS No. 2172520-14-6 serves as a unique identifier, facilitating its tracking in global chemical databases and regulatory filings.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as hazardous under standard regulations, proper handling protocols are essential due to its reactive sulfonyl chloride group. This aligns with the broader industry shift toward green chemistry and sustainable synthesis, topics frequently searched by professionals in the field.

In summary, 3-oxo-7-(trifluoromethyl)-2-oxaspiro4.5decan-1-ylmethanesulfonyl chloride represents a fascinating intersection of structural complexity and functional versatility. Its applications span from medicinal chemistry to catalysis, making it a compound of enduring interest. As research continues to uncover new uses for this molecule, its role in advancing scientific innovation is likely to expand further.